Cas no 2680877-96-5 (3-3-(acetamidomethyl)phenylpropanoic acid)

• Product Name: 3-3-(acetamidomethyl)phenylpropanoic acid
• CAS No: 2680877-96-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5653719
• PubChem ID: 152382903
• Update Time: 2025-05-21

3-3-(acetamidomethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274045
• 2680877-96-5
• 3-[3-(acetamidomethyl)phenyl]propanoic acid
• 3-3-(acetamidomethyl)phenylpropanoic acid

• Inchi： 1S/C12H15NO3/c1-9(14)13-8-11-4-2-3-10(7-11)5-6-12(15)16/h2-4,7H,5-6,8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： XFTUSPGFAZYOIS-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(CNC(C)=O)C=1)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-3-(acetamidomethyl)phenylpropanoic acid

3-(3-(Acetamidomethyl)phenyl)propanoic Acid: A Comprehensive Overview

3-(3-(Acetamidomethyl)phenyl)propanoic acid, also known by its CAS number 2680877-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a phenyl group substituted with an acetamidomethyl moiety and a propanoic acid chain, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The synthesis of 3-(3-(Acetamidomethyl)phenyl)propanoic acid involves a multi-step process that typically begins with the preparation of the acetamidomethyl derivative. This is often achieved through nucleophilic substitution reactions, where an appropriate acetylating agent reacts with a methyl-substituted benzene derivative. Subsequent steps involve the introduction of the propanoic acid group, which can be accomplished via esterification followed by hydrolysis. The optimization of these steps has been a focus of recent research, with studies highlighting the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity.

One of the most promising aspects of 3-(3-(Acetamidomethyl)phenyl)propanoic acid lies in its pharmacological properties. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the development of novel pain management therapies. Furthermore, recent investigations into its mechanism of action have revealed that it interacts with key cellular pathways involved in inflammation and nociception, providing a deeper understanding of its therapeutic potential.

In addition to its pharmacological applications, 3-(3-(Acetamidomethyl)phenyl)propanoic acid has also been explored for its role in material science. Researchers have examined its ability to form self-assembled monolayers on various substrates, which could have implications for the development of advanced materials with tailored surface properties. These studies have been supported by computational modeling techniques, such as molecular dynamics simulations, which provide insights into the molecular interactions governing these phenomena.

The environmental impact of 3-(3-(Acetamidomethyl)phenyl)propanoic acid is another area of active research. Recent studies have assessed its biodegradability and toxicity profiles, with findings suggesting that it exhibits low environmental persistence under standard conditions. These results are particularly relevant given the increasing emphasis on sustainable chemistry practices and the need for compounds with minimal ecological footprint.

In conclusion, 3-(3-(Acetamidomethyl)phenyl)propanoic acid, CAS number 2680877-96-5, represents a versatile compound with diverse applications across multiple scientific disciplines. Its synthesis, pharmacological properties, material science applications, and environmental profile are all areas that continue to be actively investigated. As research progresses, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.